molecular formula C8H12 B1634017 1,3-Cyclopentadiene, 1-(1-methylethyl)

1,3-Cyclopentadiene, 1-(1-methylethyl)

Cat. No. B1634017
M. Wt: 108.18 g/mol
InChI Key: MWQKURVBJZAOSC-UHFFFAOYSA-N
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Description

1,3-Cyclopentadiene, 1-(1-methylethyl) is a useful research compound. Its molecular formula is C8H12 and its molecular weight is 108.18 g/mol. The purity is usually 95%.
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properties

Product Name

1,3-Cyclopentadiene, 1-(1-methylethyl)

Molecular Formula

C8H12

Molecular Weight

108.18 g/mol

IUPAC Name

1-propan-2-ylcyclopenta-1,3-diene

InChI

InChI=1S/C8H12/c1-7(2)8-5-3-4-6-8/h3-5,7H,6H2,1-2H3

InChI Key

MWQKURVBJZAOSC-UHFFFAOYSA-N

SMILES

CC(C)C1=CC=CC1

Canonical SMILES

CC(C)C1=CC=CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium cyclopentadienide is prepared by using 30 g of fine sodium beads (a two fold excess) and 50 ml of monomeric cyclopentadiene in 500 ml of tetrahydrofuran (THF). This solution is then transferred to another vessel (away from excess sodium) and stirred while adding 60 ml of isopropyl bromide from a dropping funnel. After completion the NaBr is allowed to settle. The slightly yellow solution containing isopropylcyclopentadiene is then transferred to a still pot for the separation of THF by fractional distillation. Pure isopropylcyclopentadiene thus produced is mixed with prepurified argon and passed downwardly through a vertical quartz tube 1/2 in o.d. which is heated electrically to 500°-600° C. by an electrical resistance heater in a tube furnace mounted vertically. Strontium metal chips are supported in the quartz tube by a platinum foil with many holes on it at a tube constriction. The product, which flows down the tube walls as a viscous liquid, is collected in a three-necked flask connected to the bottom end of the tube.
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